Cas no 59843-75-3 (3-(4-Methylphenyl)-1H-pyrazole)

• Product Name: 3-(4-Methylphenyl)-1H-pyrazole
• CAS No: 59843-75-3
• MF: C₁₀H₁₀N₂
• MW: 158.199801921844
• MDL: MFCD00665963
• CID: 384848
• PubChem ID: 2725023
• Update Time: 2025-04-19

3-(4-Methylphenyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-(p-Tolyl)-1H-pyrazole
• 1H-Pyrazole,3-(4-methylphenyl)-
• 3-(4-methylphenyl)-1H-pyrazole
• 3-p-tolyl-1H-pyrazole
• 5-(4-methylphenyl)-1H-pyrazole
• 5-p-Tolyl-1H-pyrazole
• 3-p-tolylpyrazole
• 3-(4-Methylphenyl)pyrazole
• 3-(4-Tolyl)Pyrazole
• p-Tolylpyrazol
• 1H-Pyrazole, 3-(4-methylphenyl)-
• pyrazole analogue, 7
• 3-(p-Tolyl)pyrazole
• 5-(p-tolyl)-1H-pyrazole
• BDBM17451
• STK350511
• SBB023349
• 3-p-Tolyl-1H-pyrazole, AldrichCP
• A832500
• AKOS000345349
• DTXSID70369333
• CS-0126513
• SCHEMBL16168729
• SY271653
• 59843-75-3
• MFCD00665963
• CD-0728
• AKOS000313116
• SCHEMBL2765284
• 3,4-DIMETHOXY-2-HYDROXYCHALCONE
• J-510943
• FT-0680910
• 3-p-Tolyl-1H-pyrazole, AldrichCPR
• DB-002524
• 3-(4-Methylphenyl)-1H-pyrazole

• MDL： MFCD00665963
• Inchi： 1S/C10H10N2/c1-8-2-4-9(5-3-8)10-6-7-11-12-10/h2-7H,1H3,(H,11,12)
• InChI Key： VOMXXXBTALQTAK-UHFFFAOYSA-N
• SMILES： N1C(=CC=N1)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 158.08400
• Monoisotopic Mass: 158.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.2
• Topological Polar Surface Area: 28.7

Experimental Properties

• Color/Form: Solid
• Density: 1.1192 (rough estimate)
• Melting Point: 82-86 °C
• Boiling Point: 273.29°C (rough estimate)
• Flash Point: 162.4°C
• Refractive Index: 1.6392 (estimate)
• PSA: 28.68000
• LogP: 2.38510
• Solubility: Not available

3-(4-Methylphenyl)-1H-pyrazole Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H320;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Hazard Category Code： 22
• Safety Instruction： S24/25
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles